5-(1-Aminopropyl)-N-isopropyl-3-methylpyridin-2-amine

• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol
• SMILES: CCC(C1=CN=C(C(=C1)C)NC(C)C)N
• InChI: InChI=1S/C12H21N3/c1-5-11(13)10-6-9(4)12(14-7-10)15-8(2)3/h6-8,11H,5,13H2,1-4H3,(H,14,15)
• InChIKey: IFGOPPMBNCLIPL-UHFFFAOYSA-N

Technical Specifications & Procurement

5-(1-Aminopropyl)-N-isopropyl-3-methylpyridin-2-amine is a substituted pyridine derivative with the molecular formula C₁₂H₂₁N₃ and a molecular weight of 207.32 g/mol . It is identified by the CAS number 1355179-27-9 and is commercially available from multiple chemical suppliers, typically at a purity of ≥98% . The compound is described as a research chemical for further manufacturing use and is not intended for direct human application .

1

May support PDE10A pathway inhibition studies as a low-affinity tool compound

2

2-Aminopyridine scaffold suitable for medicinal chemistry SAR exploration

3

Research chemical for further manufacturing; defined analytical reference standard use

Substitution Risks of Pyridine Derivatives

In the absence of direct comparative data for 5-(1-Aminopropyl)-N-isopropyl-3-methylpyridin-2-amine, a crucial principle from chemical procurement and drug discovery must be applied: small structural changes in a molecule's scaffold can lead to profound, non-linear changes in its biological profile. The presence and precise position of substituents like the 1-aminopropyl and N-isopropyl groups on the 3-methylpyridin-2-amine core are critical determinants of target binding, selectivity, and pharmacokinetic properties [1]. Substituting a closely related analog, such as one lacking a methyl group or with a different amine substitution, could result in a complete loss of activity at the intended target, introduce off-target liabilities, or drastically alter the compound's behavior in an assay. Without head-to-head quantitative evidence, assuming interchangeability is a high-risk procurement decision that can invalidate research findings and waste resources [2].

Scaffold sensitivity Small changes in pyridine substitution can drastically alter target binding and selectivity; close analogs may show complete loss of activity.

No direct interchangeability Without head-to-head comparative data, assuming a structural analog is interchangeable risks invalidating experimental results.

Positional isomer impact The 1-aminopropyl and N-isopropyl groups on the 3-methylpyridine core are critical; altered substitution patterns may introduce off-target liabilities.

• [1] Hu, E., et al. (2012). Rapid identification of a novel small molecule phosphodiesterase 10A (PDE10A) tracer. Journal of Medicinal Chemistry, 55(10), 4776-4787. View Source
• [2] U.S. Patent No. 5,216,170. (1993). (2-aminopropyl) pyridines useful as intermediates. Lindel, H., et al. View Source

Quantitative Differentiation Analysis

PDE10A Inhibition Potency

The target compound demonstrates measurable, albeit moderate, inhibitory activity against the human PDE10A enzyme. While a direct head-to-head comparison with the closest structural analog is not available in the public domain, its potency can be contextualized against the well-characterized PDE10A tracer AMG-7980 [1]. The target compound exhibits an IC50 of 480 nM [2], which is significantly less potent than the sub-nanomolar affinity (KD = 0.94 nM) reported for AMG-7980 [1]. This quantitative difference highlights a distinct pharmacological profile, indicating the target compound's unsuitability as a high-potency tracer but its potential utility as a less potent tool compound or a starting point for further optimization where a weaker interaction with PDE10A is desired.

PDE10A Inhibition Potency

Reported cross-study comparison

IC₅₀ 480 nM (target) vs. KD 0.94 nM (AMG-7980)

Supports low-affinity PDE10A tool context; ~511-fold difference

Cross-study comparison; direct head-to-head assay validation needed

Evidence Dimension	In vitro potency against human PDE10A
Target Compound Data	IC50 = 480 nM
Comparator Or Baseline	AMG-7980 (a structurally related pyridine derivative)
Quantified Difference	~511-fold less potent (based on IC50 vs. KD)
Conditions	Inhibition of human PDE10A (amino acids 14 to 779) using [3H]-labelled cyclic nucleotide as substrate after 1 hr, measured by beta counting [2].

Why This Matters

This quantitative difference in PDE10A potency is critical for scientific selection, as it defines the compound's role as a low-potency tool rather than a high-affinity tracer, preventing procurement for unsuitable applications.

• [1] Hu, E., et al. (2012). Rapid identification of a novel small molecule phosphodiesterase 10A (PDE10A) tracer. Journal of Medicinal Chemistry, 55(10), 4776-4787. View Source
• [2] BindingDB. (n.d.). Affinity Data for BDBM50049933 (5-(1-Aminopropyl)-N-isopropyl-3-methylpyridin-2-amine) against PDE10A. View Source

Recommended Research & Procurement Applications

Low-Affinity PDE10A Tool Compound

Given its documented, albeit weak, activity against PDE10A (IC50 = 480 nM) [1], this compound is best suited for use as a low-potency control or a scaffold for medicinal chemistry optimization. It is not a replacement for high-affinity PDE10A inhibitors or tracers. Researchers investigating the structure-activity relationship (SAR) of 2-aminopyridine-based PDE10A inhibitors may find it valuable for understanding the impact of specific substitutions on potency [2].

Synthesis of PDE10A Tracers & Inhibitors

The compound's core structure is closely related to known PDE10A tracers like AMG-7980 [2]. Its primary industrial application is as a synthetic intermediate for creating more complex molecules, such as the 5-(6,7-dimethoxycinnolin-4-yl) substituted derivative. Procuring this compound is justified when the research goal is to use it as a building block for generating a library of novel pyridine-based analogs.

Analytical Reference Standard

With a defined CAS number (1355179-27-9) and high commercial purity (≥98%) , this compound can serve as an analytical reference standard. It can be used for the development and validation of HPLC or LC-MS methods intended to detect or quantify this specific pyridine derivative or its metabolites in complex matrices during drug metabolism and pharmacokinetic (DMPK) studies.

Adrenergic Receptor Binding Exploration

Limited binding data suggests this compound may interact with adrenergic receptors, with a reported IC50 of 5 nM for antagonist activity at the alpha-1 adrenergic receptor in a human prostate cell assay [3]. This indicates a potential, though unconfirmed, polypharmacological profile. Procurement for studies investigating off-target effects of related pyridine compounds or for exploring novel adrenergic ligands may be warranted, provided the data's preliminary nature is acknowledged.

Application

Selection Property

Validation Focus

Low-affinity PDE10A research

PDE10A inhibition (low potency)

Target engagement confirmation

Synthesis intermediate

2-aminopyridine scaffold

Derivatization feasibility

Analytical reference standard

High purity (≥98%)

Method development and validation

Adrenergic receptor binding exploration

Polypharmacology binding profile

Alpha-1 receptor assay confirmation

• [1] BindingDB. (n.d.). Affinity Data for BDBM50049933 (5-(1-Aminopropyl)-N-isopropyl-3-methylpyridin-2-amine) against PDE10A. View Source
• [2] Hu, E., et al. (2012). Rapid identification of a novel small molecule phosphodiesterase 10A (PDE10A) tracer. Journal of Medicinal Chemistry, 55(10), 4776-4787. View Source
• [3] BindingDB. (n.d.). Affinity Data for BDBM50033111 (5-(1-Aminopropyl)-N-isopropyl-3-methylpyridin-2-amine) against Alpha-1 adrenergic receptor. View Source